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Compound of Interest

Compound Name: Disuprazole

Cat. No.: B1219562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disuprazole is a proton pump inhibitor (PPI) used in research to study gastric acid secretion

and related pathways. Accurate and reproducible experimental results depend on the correct

preparation of Disuprazole stock solutions. These application notes provide detailed protocols

for the preparation, storage, and handling of Disuprazole stock solutions to ensure their

stability and efficacy in various experimental settings.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Disuprazole is essential for

proper handling and solution preparation.
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Property Value Reference

Molecular Weight 331.45 g/mol [1]

Chemical Formula C₁₆H₁₇N₃OS₂ [1]

CAS Number 99499-40-8 [1]

Appearance Solid (Form may vary) N/A

Storage (Solid)
Dry, dark at 0-4°C (short-term)

or -20°C (long-term)
[1]

Solubility Profile
Disuprazole, like other proton pump inhibitors, exhibits limited solubility in aqueous solutions

and is prone to degradation in acidic environments. While specific quantitative solubility data

for Disuprazole in common laboratory solvents is not readily available in the public domain,

general characteristics of PPIs suggest the following:

Water: Poorly soluble.

Acidic Solutions (pH < 7): Unstable and rapidly degrades.

Alkaline Solutions (pH > 7): Generally more soluble and stable.

Organic Solvents: Typically soluble in Dimethyl Sulfoxide (DMSO) and ethanol.

For precise experimental work, it is highly recommended to determine the solubility of the

specific batch of Disuprazole in the chosen solvent before preparing a high-concentration

stock solution.

Experimental Protocols
Preparation of a 10 mM Disuprazole Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Disuprazole in DMSO, a

common solvent for this class of compounds.
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Materials:

Disuprazole (solid)

Dimethyl Sulfoxide (DMSO), anhydrous

Vortex mixer

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Pipettes and sterile filter tips

Procedure:

Equilibration: Allow the vial of solid Disuprazole to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Accurately weigh out a specific amount of Disuprazole using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 3.31 mg

of Disuprazole (see calculation below).

Dissolution: Add the weighed Disuprazole to a sterile tube. Add the desired volume of

anhydrous DMSO.

Mixing: Vortex the solution until the Disuprazole is completely dissolved. Gentle warming in

a water bath (not exceeding 37°C) may aid in dissolution, but care should be taken to avoid

degradation.

Sterilization (Optional): If required for cell culture experiments, the stock solution can be

sterilized by filtering through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-to-medium-term storage or at -80°C for long-term storage.

Calculation for a 10 mM Stock Solution:
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Molecular Weight of Disuprazole: 331.45 g/mol

Desired Concentration: 10 mM = 0.010 mol/L

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) for 1 mL (0.001 L) = 0.010 mol/L x 0.001 L x 331.45 g/mol = 0.0033145 g = 3.31

mg

Preparation of Working Solutions
Working solutions for experiments should be prepared fresh from the frozen stock solution on

the day of use.

Procedure:

Thawing: Thaw a single aliquot of the Disuprazole stock solution at room temperature.

Dilution: Dilute the stock solution to the desired final concentration using the appropriate

aqueous buffer or cell culture medium. It is crucial to ensure that the final concentration of

DMSO in the working solution is non-toxic to the cells or experimental system (typically

<0.5%).

Mixing: Mix the working solution thoroughly by gentle inversion or pipetting. Avoid vigorous

vortexing, which can cause the compound to precipitate out of the aqueous solution.

pH Considerations: As Disuprazole is unstable in acidic conditions, ensure the pH of the

final working solution is neutral or slightly alkaline.

Stability and Storage
Proper storage is critical to maintain the integrity of Disuprazole solutions.
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Solution Type
Storage
Temperature

Duration Special Conditions

Solid Disuprazole 0-4°C
Short-term (days to

weeks)
Dry, dark

-20°C
Long-term (months to

years)
Dry, dark

DMSO Stock Solution -20°C Up to 1 month
Aliquoted, protected

from light

-80°C Up to 6 months
Aliquoted, protected

from light

Aqueous Working

Solution
Room Temperature Use immediately Prepare fresh daily

Note: The stability of Disuprazole in solution can be batch-dependent and influenced by the

purity of the compound and the solvent. It is recommended to perform periodic quality control

checks if solutions are stored for extended periods.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for preparing Disuprazole stock and

working solutions.

Caption: Workflow for preparing Disuprazole solutions.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat, when handling Disuprazole and DMSO.

Handle Disuprazole in a well-ventilated area or a chemical fume hood.

DMSO can facilitate the absorption of other chemicals through the skin. Avoid direct contact.
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Consult the Safety Data Sheet (SDS) for Disuprazole for complete safety and handling

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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